Cas no 32597-37-8 (N-(3-Chlorophenyl)pivalamide)

• Product Name: N-(3-Chlorophenyl)pivalamide
• CAS No: 32597-37-8
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD02310087
• CID: 1083473
• PubChem ID: 532035
• Update Time: 2025-04-20

N-(3-Chlorophenyl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorophenyl)pivalamide
• N-(3-Chlorophenyl)-2,2-dimethylpropanamide
• N-(3-Chloro-phenyl)-2,2-dimethyl-propionamide
• 1,3,5-trimethyl-1H-pyrazole-4-carboxylic acid 3-chloro-anilide
• 1H-Pyrazole-4-carboxamide, N-(3-chlorophenyl)-1,3,5-trimethyl-
• 3-chloro-1-(pivaloyl)aminobenzene
• 3-chloro-1-(trimethylacetylamino)benzene
• 3-chloro-N-pivaloylaniline
• CTK2D3230
• m-chloropivalanilid
• N-(3-chlorophenyl)-1,3,5-trimethyl-4-pyrazolecarboxamide
• N-(3-chlorophenyl)-2,2-dimethylpropionamide
• N-(3-Chlorophenyl)-2,2,2-trimethylacetamide
• JHICC03012
• MFCD02310087
• CS-0195383
• AM80993
• DTXSID301267387
• Propanamide, N-(3-chlorophenyl)-2,2-dimethyl-
• CHEMBL5019207
• OGOQXGKPTWSHPS-UHFFFAOYSA-N
• DB-361103
• E89629
• SCHEMBL5047364
• AKOS000276979
• 32597-37-8

• MDL： MFCD02310087
• Inchi： 1S/C11H14ClNO/c1-11(2,3)10(14)13-9-6-4-5-8(12)7-9/h4-7H,1-3H3,(H,13,14)
• InChI Key： OGOQXGKPTWSHPS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų